Cas no 688339-59-5 (4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid)
688339-59-5 structure
Product Name:4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid
CAS No:688339-59-5
MF:C10H10N2O3S2
MW:270.327999591827
CID:1735446
PubChem ID:4621045
Update Time:2025-04-21
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,2-d]pyrimidine-3(2H)-butanoic acid,1,4-dihydro-4-oxo-2-thioxo-
- 4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid
- F0918-6962
- CHEMBL238681
- 4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
- SCHEMBL13236187
- AKOS040693581
- 688339-59-5
- SR-01000564499-1
- SR-01000564499
- 4-(4-oxo-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-3-yl)butanoic acid
-
- Inchi: 1S/C10H10N2O3S2/c13-7(14)2-1-4-12-9(15)8-6(3-5-17-8)11-10(12)16/h3,5H,1-2,4H2,(H,11,16)(H,13,14)
- InChI Key: STTUBSOYXNLENQ-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C(N(C(N2)=S)CCCC(=O)O)=O
Computed Properties
- Exact Mass: 270.0134
- Monoisotopic Mass: 270.01328453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 69.64
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0918-6962-2μmol |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-5μmol |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-10μmol |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-20μmol |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-1mg |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-2mg |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-3mg |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-4mg |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-5mg |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0918-6962-10mg |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid |
688339-59-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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